Cas no 1115-90-8 (DL-2-Aminoheptanoicacid)

• Product Name: DL-2-Aminoheptanoicacid
• CAS No: 1115-90-8
• MF: C₇H₁₅NO₂
• MW: 145.199502229691
• MDL: MFCD00136760
• CID: 142873
• PubChem ID: 227939
• Update Time: 2025-06-08

DL-2-Aminoheptanoicacid Chemical and Physical Properties

Names and Identifiers

• 2-Aminoheptanoic acid
• DL-2-Aminoheptanoic acid
• Heptanoic acid,2-amino-
• (+/-)-2-AMINOHEPTANEDIOIC ACID
• (+/-)-2-AMINOPIMELIC ACID
• (+-)-2-amino-heptanoic acid
• 1-amino-hexane-1-carboxylic acid
• 2-AMINOENANTHIC ACID
• 2-amino-heptanoic acid
• 2-Aminoheptanoicacidpurum
• 2-azanylheptanoic acid
• ABA,ABSCISIC ACID
• D,L 2-AMINOHEPTANOIC ACID
• DL-2-AMinoheptanoic acid DL-2-AMinoheptanoic acid
• NSC20146
• 2-aminoheptanoate
• N-amylglycine
• DL-Homonorleucine
• aminoheptanoic acid
• Heptanoic acid, amino-
• alpha-aminoenanthic acid
• (1)-2-Aminoheptanoic acid
• alpha-DL-Aminoheptanoic acid
• Heptanoic acid, 2-amino-, DL-
• RDFMD
• 1115-90-8
• C71385
• CHEBI:64304
• LMFA01100015
• Heptanoic acid, 2-amino-, (1)-
• FT-0633340
• DTXSID401035690
• CS-W016364
• DS-18375
• 2-Aminoheptanoic acid, >=97.0% (NT)
• (+-)-2-Aminoheptanoic acid
• AKOS000195082
• AKOS016843172
• NSC-20146
• A802431
• MFCD00136760
• EN300-1264470
• SY042425
• MFCD08275754
• FT-0698423
• SY105752
• Q27133207
• S-2-Aminoheptanoic acid
• NSC206253
• A802387
• AB88435
• 2-Aminoheptanoicacid
• SCHEMBL38735
• NSC-206253
• RDFMDVXONNIGBC-UHFFFAOYSA-N
• AB89095
• Sa2-aminoheptanoicacid
• DB-040992
• DL-2-Aminoheptanoicacid
• Ra2-aminoheptanoicacid

• MDL： MFCD00136760
• Inchi： 1S/C7H15NO2/c1-2-3-4-5-6(8)7(9)10/h6H,2-5,8H2,1H3,(H,9,10)
• InChI Key： RDFMDVXONNIGBC-UHFFFAOYSA-N
• SMILES： OC(C(CCCCC)N)=O

Computed Properties

• Exact Mass: 145.11035
• Monoisotopic Mass: 145.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -1
• Topological Polar Surface Area: 63.3

Experimental Properties

• Color/Form: Colorless crystal or white crystalline powder
• Melting Point: ~280 °C (dec.)
• Boiling Point: 251.0±23.0 °C at 760 mmHg
• Flash Point: 105.6±22.6 °C
• PSA: 63.32
• LogP: 1.67890

DL-2-Aminoheptanoicacid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on DL-2-Aminoheptanoicacid

DL-2-Aminoheptanoic Acid (CAS No. 1115-90-8): A Comprehensive Overview

DL-2-Aminoheptanoic Acid (CAS No. 1115-90-8) is a versatile compound with significant applications in various fields, including pharmaceuticals, biotechnology, and chemical research. This amino acid derivative is characterized by its unique structure, which includes a seven-carbon aliphatic chain and an amino group. The compound's chiral nature, denoted by the DL prefix, indicates the presence of both enantiomers, making it a valuable reagent in asymmetric synthesis and chiral resolution studies.

The chemical formula of DL-2-Aminoheptanoic Acid is C₇H₁₅NO₂, and its molecular weight is 145.20 g/mol. The compound is typically synthesized through the reduction of the corresponding amino acid ester or through the alkylation of a suitable amino acid precursor. Its physical properties include a white crystalline solid form with a melting point ranging from 133 to 135°C and good solubility in water and polar organic solvents.

In the realm of pharmaceutical research, DL-2-Aminoheptanoic Acid has garnered attention due to its potential as a building block for the synthesis of bioactive peptides and proteins. Recent studies have explored its use in the development of novel therapeutic agents, particularly in the areas of neurodegenerative diseases and cancer. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of DL-2-Aminoheptanoic Acid exhibited potent anti-inflammatory properties, making them promising candidates for the treatment of chronic inflammatory conditions.

The biotechnological applications of DL-2-Aminoheptanoic Acid are equally noteworthy. In biocatalysis, the compound serves as a substrate for various enzymatic reactions, enabling the production of enantiomerically pure compounds with high efficiency and selectivity. This is particularly important in the pharmaceutical industry, where enantiomeric purity is crucial for drug efficacy and safety. Additionally, DL-2-Aminoheptanoic Acid has been used in the development of biosensors and biocompatible materials, further expanding its utility in advanced biotechnological applications.

In chemical research, DL-2-Aminoheptanoic Acid plays a pivotal role as a model compound for studying protein folding and stability. Its unique structure allows researchers to investigate the effects of chain length and functional group placement on protein conformation and function. A recent study published in Biochemistry utilized DL-2-Aminoheptanoic Acid to explore the thermodynamic properties of protein folding intermediates, providing valuable insights into the mechanisms underlying protein stability.

The safety profile of DL-2-Aminoheptanoic Acid is well-documented, with no significant toxicity or environmental concerns reported. However, as with any chemical compound, proper handling and storage practices should be followed to ensure safety in laboratory settings. The compound should be stored in a cool, dry place away from strong oxidizing agents and direct sunlight.

In conclusion, DL-2-Aminoheptanoic Acid (CAS No. 1115-90-8) is a multifaceted compound with broad applications across pharmaceuticals, biotechnology, and chemical research. Its unique structural features and versatile reactivity make it an invaluable tool for scientists and researchers working in these fields. As ongoing research continues to uncover new applications and properties, DL-2-Aminoheptanoic Acid is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.